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Compound of Interest

Compound Name: Hexaaquaaluminum(III) bromate

Cat. No.: B081225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the oxidizing strength of hexaaquaaluminum(III)
bromate, --INVALID-LINK--₃, against other common oxidizing agents. The oxidizing power of

this compound is primarily attributed to the bromate ion (BrO₃⁻) in an acidic aqueous solution,

with the hexaaquaaluminum(III) ion generally acting as a spectator ion in redox reactions. The

comparative analysis is based on standard reduction potentials (E°), a quantitative measure of

the tendency of a chemical species to be reduced, and thus to act as an oxidizing agent.

Quantitative Comparison of Oxidizing Strengths
The oxidizing strength of various chemical species can be quantitatively compared using their

standard reduction potentials. A more positive standard reduction potential indicates a stronger

oxidizing agent. The data presented in the following table has been compiled from various

established chemical data sources.
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Oxidizing Agent Half-Reaction
Standard Reduction
Potential (E°) at 25°C (V)

Permanganate (in acidic

solution)

MnO₄⁻(aq) + 8H⁺(aq) + 5e⁻ →

Mn²⁺(aq) + 4H₂O(l)
+1.51[1]

Bromate (in acidic solution)
BrO₃⁻(aq) + 6H⁺(aq) + 6e⁻ →

Br⁻(aq) + 3H₂O(l)
+1.42[1]

Chlorine Cl₂(g) + 2e⁻ → 2Cl⁻(aq) +1.36[1]

Dichromate (in acidic solution)
Cr₂O₇²⁻(aq) + 14H⁺(aq) + 6e⁻

→ 2Cr³⁺(aq) + 7H₂O(l)
+1.23[1]

Oxygen (in acidic solution)
O₂(g) + 4H⁺(aq) + 4e⁻ →

2H₂O(l)
+1.23[1]

Bromine Br₂(l) + 2e⁻ → 2Br⁻(aq) +1.09

Nitrate (in acidic solution)
NO₃⁻(aq) + 4H⁺(aq) + 3e⁻ →

NO(g) + 2H₂O(l)
+0.96[1]

Silver Ion Ag⁺(aq) + e⁻ → Ag(s) +0.80

Iron(III) Ion Fe³⁺(aq) + e⁻ → Fe²⁺(aq) +0.77[1]

Iodine I₂(s) + 2e⁻ → 2I⁻(aq) +0.54

As indicated in the table, the bromate ion, the active component in hexaaquaaluminum(III)
bromate, is a strong oxidizing agent with a standard reduction potential of +1.42 V.[1] This

places it higher than other common oxidizing agents like chlorine, dichromate, and nitric acid,

but slightly below permanganate in acidic conditions.

Experimental Protocols
The determination of the oxidizing strength, quantified by the standard reduction potential, is

conducted electrochemically. The following provides a detailed methodology for this key

experiment.
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Experimental Determination of Standard Reduction
Potential
The standard reduction potential of a substance is experimentally determined by constructing a

galvanic cell and measuring the potential difference against a reference electrode. The

universally accepted reference is the Standard Hydrogen Electrode (SHE).

Objective: To measure the standard reduction potential (E°) of the BrO₃⁻/Br⁻ half-cell.

Materials and Apparatus:

High-impedance voltmeter or potentiometer

Standard Hydrogen Electrode (SHE): Platinum electrode immersed in a 1 M H⁺ solution with

hydrogen gas at 1 atm pressure bubbled over it.

Test Half-Cell: Platinum electrode immersed in a solution containing 1 M BrO₃⁻ ions and 1 M

Br⁻ ions, acidified to 1 M H⁺.

Salt bridge (e.g., containing saturated KCl or KNO₃)

Beakers

Connecting wires

Procedure:

Preparation of the Standard Hydrogen Electrode (SHE): The SHE is prepared by immersing

a platinum electrode in a 1 M solution of a strong acid (e.g., HCl). Purified hydrogen gas at a

pressure of 1 atm is bubbled over the surface of the platinum electrode. By convention, the

standard reduction potential of the SHE is defined as 0.00 V at all temperatures.

Preparation of the Test Half-Cell: A solution is prepared containing the species of the redox

couple of interest at standard conditions (1 M concentration for all aqueous species). For the

bromate half-cell, this would be a solution that is 1 M in BrO₃⁻ and 1 M in Br⁻, with the H⁺

concentration also at 1 M. A platinum electrode, which is inert, is placed in this solution.
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Assembly of the Galvanic Cell: The SHE and the test half-cell are placed in separate

beakers. The two beakers are connected by a salt bridge to allow for ion flow and maintain

charge neutrality. The platinum electrode of the SHE and the platinum electrode of the test

half-cell are connected to a high-impedance voltmeter. The voltmeter measures the potential

difference between the two half-cells.

Measurement of the Cell Potential: The voltmeter reading gives the standard cell potential

(E°cell). Since the standard reduction potential of the SHE is 0.00 V, the measured cell

potential is equal to the standard reduction potential of the test half-cell. The sign of the

potential is determined by the direction of electron flow. If the test electrode is the cathode

(where reduction occurs), the measured potential is positive.

Data Analysis:

The standard cell potential is calculated using the following equation:

E°cell = E°cathode - E°anode

In this setup, the spontaneous reaction will determine which electrode is the cathode and which

is the anode. By measuring the direction of electron flow, one can identify the cathode and

anode. The standard reduction potential of the bromate half-reaction is then determined from

the measured E°cell.

Factors Influencing Oxidizing Strength
The oxidizing strength of a substance is influenced by several factors. The following diagram

illustrates the logical relationship between these key factors.

Caption: Relationship between Standard Reduction Potential and factors influencing oxidizing

strength.

This guide provides a foundational comparison of the oxidizing strength of

hexaaquaaluminum(III) bromate. For specific applications, it is recommended to consult

detailed experimental studies relevant to the reaction conditions of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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